1-(4-methylphenyl)-1H-4,1,2-benzothiadiazine-3-carboxylic acid 4,4-dioxide

• IUPAC Name: 1-(4-methylphenyl)-4,4-dioxo-4λ6,1,2-benzothiadiazine-3-carboxylic acid
• InChI: InChI=1S/C15H12N2O4S/c1-10-6-8-11(9-7-10)17-12-4-2-3-5-13(12)22(20,21)14(16-17)15(18)19/h2-9H,1H3,(H,18,19)
• InChI Key: QWTHEDPMHPCGRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=CC=CC=C3S(=O)(=O)C(=N2)C(=O)O
• Molecular Formula: C15H12N2O4S
• Molecular Weight: 316.3 g/mol

Description

The compound “1-(4-methylphenyl)-1H-4,1,2-benzothiadiazine-3-carboxylic acid 4,4-dioxide” belongs to the class of organic compounds known as benzothiadiazines. These are aromatic heterocyclic compounds containing a benzene fused to a thiadiazine ring. The thiadiazine ring is a six-membered aromatic heterocycle made up of one sulfur atom, two nitrogen atoms, and three carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiadiazine ring fused to a phenyl ring. The benzothiadiazine ring would contain sulfur and nitrogen atoms, and the phenyl ring would contain a methyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. The presence of the carboxylic acid group could make it susceptible to reactions such as esterification or amide formation. The sulfur and nitrogen in the benzothiadiazine ring could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of the carboxylic acid group could make it polar and capable of forming hydrogen bonds. The aromatic rings could contribute to its stability and possibly make it relatively non-reactive.

Mechanism of Action

Target of Action

Similar compounds, such as 1,2-benzothiazines, have been synthesized and evaluated for their antimicrobial activity . They showed activity against Gram-positive bacteria Bacillus subtilis and Staphylococcus aureus .

Mode of Action

It is known that the antibacterial activity of similar compounds is often due to their interaction with bacterial cell walls or proteins, disrupting essential processes .

Biochemical Pathways

Similar compounds have been shown to interfere with bacterial cell wall synthesis or protein production, leading to bacterial death .

Result of Action

Similar compounds have been shown to exert antimicrobial effects, leading to the death of susceptible bacteria .

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, handling should be done with appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The future research directions involving this compound could be vast and would depend on its properties and potential applications. It could be studied for its potential use in medicinal chemistry, materials science, or as a reagent in synthetic chemistry.